2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-(2-chloro-5-nitrophenyl)acetamide

• IUPAC Name: 2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-(2-chloro-5-nitrophenyl)acetamide
• InChI: InChI=1S/C11H9ClN4O4S/c12-6-2-1-5(16(19)20)3-7(6)14-9(17)4-8-10(18)15-11(13)21-8/h1-3,8H,4H2,(H,14,17)(H2,13,15,18)
• InChI Key: PTJMKLNDLNNHER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])NC(=O)CC2C(=O)N=C(S2)N)Cl
• Molecular Formula: C11H9ClN4O4S
• Molecular Weight: 328.73 g/mol
• CAS No.: 691397-85-0

Description

2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-(2-chloro-5-nitrophenyl)acetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. The compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Scientific Research Applications

Antibacterial Activity

2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-(2-chloro-5-nitrophenyl)acetamide and its derivatives have been studied for their antibacterial properties. For instance, compounds synthesized from similar structures showed significant antibacterial activity against Salmonella typhi (Salama, 2020). Another study synthesized novel thiazolidinone and acetidinone derivatives, including compounds structurally related to this compound, which exhibited antimicrobial activity against various microorganisms (Mistry, Desai, & Intwala, 2009).

Antifungal Activity

Research has also been conducted on derivatives of this compound for antifungal applications. A study synthesized 2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide based thiazolidinone derivatives, showing potent antibacterial and antifungal activities (Kumar et al., 2012).

Antitumor Activity

The structure has been explored for potential antitumor activity. For example, a study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings, which were screened for antitumor activity, showing considerable effectiveness against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Properties

Several studies have focused on the antimicrobial properties of compounds related to this compound. For instance, a series of chalcones-bearing 1,3,4-oxadiazole derivatives was synthesized as novel bio-active antimicrobial agents against multidrug-resistant bacteria and fungi (Joshi & Parikh, 2013).

Other Applications

Other studies explored various applications, such as the synthesis of optically active tetrahydro-1H-pyrrolo[1,2-a]imidazol-2-ones and hexahydroimidazo[1,2-a]pyridin-2(3H)-ones, which are important in medicinal chemistry and drug design (Katritzky, He, & Wang, 2002).